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Compound of Interest

Compound Name: Elisidepsin

CAS No.: 681272-30-0

Cat. No.: B10832538

Get Quote

A detailed examination of two marine-derived depsipeptides and their potent anti-cancer

activities.

This guide provides a comparative analysis of the cytotoxic properties of Elisidepsin
(PM02734) and Kahalalide F, two related marine-derived cyclic depsipeptides that have

demonstrated significant potential as anti-cancer agents. Both compounds, originally isolated

from the marine mollusk Elysia rufescens, induce a non-apoptotic form of cell death, primarily

oncosis, making their mechanism of action a subject of considerable interest in the drug

development community. This document summarizes their cytotoxic profiles, elucidates their

mechanisms of action through signaling pathway diagrams, and provides detailed experimental

protocols for key cytotoxicity assays.

Comparative Cytotoxicity Data (IC50 Values)
The following table summarizes the 50% inhibitory concentration (IC50) values for Elisidepsin
and Kahalalide F across a range of human cancer cell lines. It is important to note that these

values have been compiled from various studies, and direct comparison should be approached

with caution due to potential variations in experimental conditions.
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Cell Line Cancer Type
Elisidepsin IC50
(µM)

Kahalalide F IC50
(µM)

A549 Non-Small Cell Lung 0.3 - >5[1] 0.135[2]

H322 Non-Small Cell Lung Sensitive (IC50 < 5)[1] -

H3255 Non-Small Cell Lung Sensitive (IC50 < 5)[1] -

PC3 Prostate - 0.07[3][4]

DU145 Prostate IC50 ~0.6[5] 0.28[3][4]

LNCaP Prostate - 0.28[3][4]

SKBR3 Breast 0.5[2] 0.28[3][4]

BT474 Breast - 0.28[3][4]

MCF7 Breast - 0.28[3][4]

HT29 Colon - < 1.0 µg/ml

LoVo Colon - 0.16

HepG2 Hepatoma - 0.25 - 0.3[6][7]

PLC/PRF/5 Hepatoma - 5 - 8[6][7]

Note: Values for non-tumor cell lines showed significantly higher IC50 values for Kahalalide F

(1.6 to 3.1 µM), indicating a degree of selectivity for cancer cells[3][4].

Mechanism of Action: A Tale of Two Pathways
Both Elisidepsin and Kahalalide F induce oncosis, a form of necrotic cell death characterized

by cellular swelling and membrane rupture. However, the upstream signaling pathways they

modulate appear to have distinct features.

Kahalalide F: Targeting Lysosomes and the
HER3/PI3K/Akt Axis
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Kahalalide F's mechanism of action is multifaceted. It is known to target lysosomes, leading to

their permeabilization and the release of catastrophic enzymes into the cytoplasm[3][5].

Furthermore, it has been shown to downregulate the HER3 (ErbB3) receptor, which in turn

inhibits the downstream PI3K/Akt signaling pathway, a critical axis for cell survival and

proliferation[3][8][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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